Cas no 827321-88-0 (Benzoic acid, 4-[[(6E)-8-[(tetrahydro-2H-pyran-2-yl)oxy]-6-octenyl]oxy]-)

• Product Name: Benzoic acid, 4-[[(6E)-8-[(tetrahydro-2H-pyran-2-yl)oxy]-6-octenyl]oxy]-
• CAS No: 827321-88-0
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 684770
• PubChem ID: 71417539
• Update Time: 2025-04-19

Benzoic acid, 4-[[(6E)-8-[(tetrahydro-2H-pyran-2-yl)oxy]-6-octenyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(6E)-8-[(tetrahydro-2H-pyran-2-yl)oxy]-6-octenyl]oxy]-
• 4-[8-(oxan-2-yloxy)oct-6-enoxy]benzoic acid
• DTXSID90836875
• 827321-88-0
• 4-({8-[(Oxan-2-yl)oxy]oct-6-en-1-yl}oxy)benzoic acid

• Inchi： 1S/C20H28O5/c21-20(22)17-10-12-18(13-11-17)23-14-6-3-1-2-4-7-15-24-19-9-5-8-16-25-19/h4,7,10-13,19H,1-3,5-6,8-9,14-16H2,(H,21,22)
• InChI Key： LPURVYCINLZEPC-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC=CCCCCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 65Ų